Cas no 898756-94-0 (4'-Azetidinomethyl-2,3-dichlorobenzophenone)

4'-Azetidinomethyl-2,3-dichlorobenzophenone is a specialized benzophenone derivative featuring an azetidinomethyl substituent at the 4' position and dichloro substitution at the 2,3 positions of the benzophenone core. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, serving as a valuable intermediate for the development of pharmacologically active molecules. The presence of the azetidine ring enhances its potential as a building block for heterocyclic frameworks, while the dichlorobenzophenone moiety offers reactivity for further functionalization. Its well-defined molecular structure makes it suitable for applications in targeted synthesis and drug discovery research.

4'-Azetidinomethyl-2,3-dichlorobenzophenone structure

898756-94-0 structure

Product Name:4'-Azetidinomethyl-2,3-dichlorobenzophenone

CAS No:898756-94-0

MF:C₁₇H₁₅Cl₂NO

MW:320.213102579117

MDL:MFCD03841591

CID:870932

PubChem ID:24724422

Update Time:2025-10-15

4'-Azetidinomethyl-2,3-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

- [4-(azetidin-1-ylmethyl)phenyl]-(2,3-dichlorophenyl)methanone
- 4'-AZETIDINOMETHYL-2,3-DICHLOROBENZOPHENONE
- 4'-AZETIDIN-1-YLMETHYL-2,3-DICHLOROBENZOPHENONE
- 898756-94-0
- MFCD03841591
- SB51550
- {4-[(Azetidin-1-yl)methyl]phenyl}(2,3-dichlorophenyl)methanone
- AKOS016020261
- DTXSID80642821
- (4-(Azetidin-1-ylmethyl)phenyl)(2,3-dichlorophenyl)methanone
- 1-{[4-(2,3-DICHLOROBENZOYL)PHENYL]METHYL}AZETIDINE
- 4'-Azetidinomethyl-2,3-dichlorobenzophenone
- MDL： MFCD03841591
- Inchi： 1S/C17H15Cl2NO/c18-15-4-1-3-14(16(15)19)17(21)13-7-5-12(6-8-13)11-20-9-2-10-20/h1,3-8H,2,9-11H2
- InChI Key： YXGFMMZYUPWTRA-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C(C1C=CC(=CC=1)CN1CCC1)=O)Cl

Computed Properties

Exact Mass: 319.05300
Monoisotopic Mass: 319.0530695g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 20.3Å²

Experimental Properties

Density: 1.321
Boiling Point: 448.4°C at 760 mmHg
Flash Point: 225°C
Refractive Index: 1.629
PSA: 20.31000
LogP: 4.36800

4'-Azetidinomethyl-2,3-dichlorobenzophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A094540-250mg	4'-Azetidinomethyl-2,3-dichlorobenzophenone	898756-94-0		250mg	$ 440.00	2022-06-08
TRC	A094540-500mg	4'-Azetidinomethyl-2,3-dichlorobenzophenone	898756-94-0		500mg	$ 735.00	2022-06-08
abcr	AB364435-1 g	4'-Azetidinomethyl-2,3-dichlorobenzophenone, 97%; .	898756-94-0	97%	1 g	€932.90	2023-07-19
Chemenu	CM284254-1g	(4-(Azetidin-1-ylmethyl)phenyl)(2,3-dichlorophenyl)methanone	898756-94-0	95%	1g	$450	2023-03-07
Chemenu	CM284254-1g	(4-(Azetidin-1-ylmethyl)phenyl)(2,3-dichlorophenyl)methanone	898756-94-0	95%	1g	$409	2021-06-09
Chemenu	CM284254-5g	(4-(Azetidin-1-ylmethyl)phenyl)(2,3-dichlorophenyl)methanone	898756-94-0	95%	5g	$1320	2021-06-09
abcr	AB364435-1g	4'-Azetidinomethyl-2,3-dichlorobenzophenone, 97%; .	898756-94-0	97%	1g	€932.10	2025-04-15
abcr	AB364435-2g	4'-Azetidinomethyl-2,3-dichlorobenzophenone, 97%; .	898756-94-0	97%	2g	€1674.30	2025-04-15
abcr	AB364435-2 g	4'-Azetidinomethyl-2,3-dichlorobenzophenone, 97%; .	898756-94-0	97%	2 g	€1,677.00	2023-07-19
A2B Chem LLC	AH88226-1g	(4-(Azetidin-1-ylmethyl)phenyl)(2,3-dichlorophenyl)methanone	898756-94-0	97%	1g	$644.00	2024-04-19